Cas no 61416-94-2 (5,8-Quinazolinedione, 6-methoxy-4-methyl-2-phenyl-)

• Product Name: 5,8-Quinazolinedione, 6-methoxy-4-methyl-2-phenyl-
• CAS No: 61416-94-2
• MF: C₁₆H₁₂N₂O₃
• MW: 280.27808380127
• CID: 480243
• PubChem ID: 12301267
• Update Time: 2025-04-19

5,8-Quinazolinedione, 6-methoxy-4-methyl-2-phenyl- Chemical and Physical Properties

Names and Identifiers

• 5,8-Quinazolinedione, 6-methoxy-4-methyl-2-phenyl-
• 6-methoxy-4-methyl-2-phenylquinazoline-5,8-dione
• 61416-94-2
• DTXSID50486496
• 6-methoxy-4-methyl-2-phenyl-5,8-dihydroquinazoline-5,8-dione

• Inchi： 1S/C16H12N2O3/c1-9-13-14(11(19)8-12(21-2)15(13)20)18-16(17-9)10-6-4-3-5-7-10/h3-8H,1-2H3
• InChI Key： FZMWIZNMTXPPEW-UHFFFAOYSA-N
• SMILES： O(C)C1=CC(C2C(C1=O)=C(C)N=C(C1C=CC=CC=1)N=2)=O

Computed Properties

• Exact Mass: 280.08486
• Monoisotopic Mass: 280.08479225g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 2
• Complexity: 468
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 69.2Ų

Experimental Properties

• PSA: 69.15